Cas no 917814-64-3 ((3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine)

• Product Name: (3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine
• CAS No: 917814-64-3
• MF: C₄₄H₄₂B₂N₆O₄
• MW: 740.464089870453
• CID: 784177
• Update Time: 2023-08-03

(3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(3-methylphenyl)-, compd. with 4,4'-bipyridine (2:3)
• (3-methylphenyl)boronic acid,4-pyridin-4-ylpyridine
• (3-Methylphenyl)boronic acid--4,4'-bipyridine (2/3)
• (3-Methylphenyl)boronic acid;4-pyridin-4-ylpyridine

• Inchi： 1S/3C10H8N2.2C7H9BO2/c3*1-5-11-6-2-9(1)10-3-7-12-8-4-10;2*1-6-3-2-4-7(5-6)8(9)10/h3*1-8H;2*2-5,9-10H,1H3
• InChI Key： SWNNACMPIVSNOI-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(C)=C1)O.OB(C1=CC=CC(C)=C1)O.N1C=CC(=CC=1)C1C=CN=CC=1.N1C=CC(=CC=1)C1C=CN=CC=1.N1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 56
• Rotatable Bond Count: 5
• Complexity: 214
• Topological Polar Surface Area: 158